Cas no 103030-28-0 (6-Bromo-2-methylquinolin-4-ol)

6-Bromo-2-methylquinolin-4-ol structure
6-Bromo-2-methylquinolin-4-ol structure
Product Name:6-Bromo-2-methylquinolin-4-ol
CAS No:103030-28-0
MF:C10H8BrNO
MW:238.08062171936
MDL:MFCD00484433
CID:62340
PubChem ID:2905902
Update Time:2025-04-18

6-Bromo-2-methylquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-methylquinolin-4-ol
    • 6-Bromo-2-Methyl-4-Quinolinol
    • 6-bromo-2-methyl-4-quinolinol(SALTDATA: FREE)
    • 6-BROMO-4-HYDROXY-2-METHYLQUINOLINE
    • 2-Methyl-4-hydroxy-6-broMoquinoline
    • Ux00004208
    • 6-bromo-2-methylquinolin-4(1H)-one
    • 6-bromo-2-methyl-1H-quinolin-4-one
    • 6-Bromo-2-methyl-quinolin-4-ol
    • SMR000122960
    • CBMicro_006354
    • Cambridge id 5797353
    • 6-bromo-4-hydroxyquinaldine
    • Oprea1_626515
    • Oprea1_255541
    • MLS000068554
    • 6-bromo-2-methyl-4-quinolone
    • WPSHYKVAGQUPJD-U
    • SB71470
    • F3098-1139
    • DTXSID10908169
    • CS-0091225
    • 6-bromo-2-methyl-4(1H)-quinolinone
    • 103030-28-0
    • CHEMBL1566710
    • MFCD04208633
    • SY227093
    • 5797-35-3
    • AF-753/00295034
    • AS-59749
    • AKOS009865452
    • 4-Quinolinol, 6-bromo-2-methyl-
    • D83160
    • SCHEMBL4966064
    • AB06317
    • 112182-47-5
    • Z3220164239
    • SMSF0007874
    • MFCD00484433
    • CB08944
    • HMS2384M10
    • AKOS000618449
    • BB 0221657
    • BIM-0006381.P001
    • FT-0764959
    • D75053
    • WPSHYKVAGQUPJD-UHFFFAOYSA-N
    • VU0509123-1
    • EN300-192538
    • SCHEMBL20605606
    • 6-bromo-2-methyl-1,4-dihydroquinolin-4-one
    • 6-Bromo-4-hydroxy-2-methylquinoline, AldrichCPR
    • HMS1672D22
    • DB-058909
    • STK048656
    • AE-473/30515061
    • STL491682
    • MDL： MFCD00484433
    • Inchi： 1S/C10H8BrNO/c1-6-4-10(13)8-5-7(11)2-3-9(8)12-6/h2-5H,1H3,(H,12,13)
    • InChI Key： WPSHYKVAGQUPJD-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C(C=C(C)N2)=O

Computed Properties

  • Exact Mass: 236.97900
  • Monoisotopic Mass: 236.979
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.523g/cm3
  • Boiling Point: 328.2ºC at 760mmHg
  • Flash Point: 152.3ºC
  • Refractive Index: 1.606
  • PSA: 33.12000
  • LogP: 3.01130

6-Bromo-2-methylquinolin-4-ol Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H318
  • Warning Statement： P280-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22-41
  • Safety Instruction： 26-39
  • Hazardous Material Identification： Xn

6-Bromo-2-methylquinolin-4-ol Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Bromo-2-methylquinolin-4-ol Pricemore >>

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